2-[4-({[5-methyl-2-(methylsulfanyl)pyrimidin-4-yl]oxy}methyl)piperidin-1-yl]pyridine-3-carbonitrile
CAS No.: 2640947-80-2
Cat. No.: VC11855766
Molecular Formula: C18H21N5OS
Molecular Weight: 355.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 2640947-80-2 |
|---|---|
| Molecular Formula | C18H21N5OS |
| Molecular Weight | 355.5 g/mol |
| IUPAC Name | 2-[4-[(5-methyl-2-methylsulfanylpyrimidin-4-yl)oxymethyl]piperidin-1-yl]pyridine-3-carbonitrile |
| Standard InChI | InChI=1S/C18H21N5OS/c1-13-11-21-18(25-2)22-17(13)24-12-14-5-8-23(9-6-14)16-15(10-19)4-3-7-20-16/h3-4,7,11,14H,5-6,8-9,12H2,1-2H3 |
| Standard InChI Key | CZPXGJSKSFGCAF-UHFFFAOYSA-N |
| SMILES | CC1=CN=C(N=C1OCC2CCN(CC2)C3=C(C=CC=N3)C#N)SC |
| Canonical SMILES | CC1=CN=C(N=C1OCC2CCN(CC2)C3=C(C=CC=N3)C#N)SC |
Introduction
Structural Overview
The compound features multiple functional groups and heterocyclic systems:
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Pyrimidine Ring: A 5-methyl-2-(methylsulfanyl) substitution on the pyrimidine ring contributes to its electronic properties and potential biological activity.
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Piperidine Ring: A piperidine moiety is linked via an ether bond to the pyrimidine system, enhancing solubility and possibly influencing receptor binding.
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Pyridine Carbonitrile Group: The pyridine ring with a nitrile group at position 3 serves as a pharmacophore, often associated with enzyme inhibition or receptor modulation.
Synthetic Pathways
While specific synthetic routes for this compound are not directly available, general strategies for similar molecules include:
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Formation of the Pyrimidine Core:
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Pyrimidines are typically synthesized via condensation reactions involving β-dicarbonyl compounds and urea or thiourea derivatives.
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In this case, methylsulfanyl substitution can be introduced using methylthiol reagents under basic conditions.
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Etherification for Piperidine Linkage:
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The linkage between the pyrimidine ring and the piperidine group likely involves nucleophilic substitution or Mitsunobu reaction conditions.
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Pyridine Functionalization:
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The nitrile group on the pyridine ring can be introduced through cyanation reactions using reagents like cyanogen bromide or trimethylsilyl cyanide.
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Medicinal Chemistry
Compounds with similar structures have demonstrated activity in various therapeutic areas:
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Kinase Inhibition: The nitrile group in pyridine derivatives often interacts with ATP-binding sites in kinases, making them potent inhibitors.
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Anticancer Activity: Heterocyclic compounds with sulfur-containing groups (e.g., methylsulfanyl) have been explored for their cytotoxic properties against cancer cell lines .
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Antimicrobial Agents: Piperidine derivatives are known for their antibacterial and antifungal activities due to their ability to disrupt cell membranes or inhibit protein synthesis .
Research Directions
Future studies could focus on:
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Biological Evaluation:
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Testing against cancer cell lines or microbial strains to establish cytotoxicity profiles.
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Assessing kinase inhibition potency through enzymatic assays.
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Optimization of SAR:
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Modifying substituents on the pyrimidine or pyridine rings to enhance specificity and reduce toxicity.
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Drug Development:
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Investigating pharmacokinetics and pharmacodynamics in preclinical models.
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This compound represents a promising scaffold for drug discovery due to its multifunctional groups and structural complexity. Further research could unlock its full therapeutic potential.
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